Cas no 2137073-66-4 (tert-butyl (2S)-2-[(1S)-1,2-dihydroxyethyl]morpholine-4-carboxylate)

• Product Name: tert-butyl (2S)-2-[(1S)-1,2-dihydroxyethyl]morpholine-4-carboxylate
• CAS No: 2137073-66-4
• MF: C₁₁H₂₁NO₅
• MW: 247.288143873215
• CID: 4639653
• Update Time: 2025-05-20

tert-butyl (2S)-2-[(1S)-1,2-dihydroxyethyl]morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-2-[(1S)-1,2-dihydroxyethyl]morpholine-4-carboxylate

• Inchi： 1S/C11H21NO5/c1-11(2,3)17-10(15)12-4-5-16-9(6-12)8(14)7-13/h8-9,13-14H,4-7H2,1-3H3/t8-,9-/m0/s1
• InChI Key： CQAGAHJOSHQWKP-IUCAKERBSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCO[C@H]([C@@H](O)CO)C1

Additional information on tert-butyl (2S)-2-[(1S)-1,2-dihydroxyethyl]morpholine-4-carboxylate

Professional Introduction to Tert-butyl (2S)-2-[(1S)-1,2-dihydroxyethyl]morpholine-4-carboxylate (CAS No. 2137073-66-4)

Ter-butyl (2S)-2-[(1S)-1,2-dihydroxyethyl]morpholine-4-carboxylate, with the CAS number 2137073-66-4, is a sophisticated compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules known for their potential applications in drug development and therapeutic interventions. The unique structural features of this molecule, particularly its chiral centers and functional groups, make it a subject of intense study for researchers aiming to develop novel pharmaceutical agents.

The molecular structure of tert-butyl (2S)-2-[(1S)-1,2-dihydroxyethyl]morpholine-4-carboxylate incorporates several key elements that contribute to its chemical properties and reactivity. The presence of a tert-butyl group provides steric hindrance, which can influence the molecule's interactions with biological targets. Additionally, the morpholine ring, with its nitrogen-containing heterocycle, enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The stereochemistry of tert-butyl (2S)-2-[(1S)-1,2-dihydroxyethyl]morpholine-4-carboxylate is particularly relevant in this context, as it exhibits distinct enantiomeric properties that can be exploited in catalytic processes. Researchers have been exploring its use as an intermediate in the synthesis of enantiomerically pure compounds, which are crucial for developing effective drugs with minimal side effects.

The functional groups present in this compound, such as the carboxylate moiety and the dihydroxyethyl side chain, also play a critical role in its reactivity and biological activity. The carboxylate group can participate in various chemical reactions, including esterification and amidation, which are common in drug synthesis. Meanwhile, the dihydroxyethyl chain introduces hydrophilic characteristics, improving the compound's compatibility with biological systems.

Recent studies have highlighted the potential of tert-butyl (2S)-2-[(1S)-1,2-dihydroxyethyl]morpholine-4-carboxylate in the development of novel therapeutic agents. For instance, researchers have investigated its role as a precursor in the synthesis of morpholine-based drugs that target neurological disorders. The chiral nature of this compound has been particularly interesting for developing enantiomerically selective drugs that can interact more effectively with specific biological targets.

The pharmacological properties of derivatives of tert-butyl (2S)-2-[(1S)-1,2-dihydroxyethyl]morpholine-4-carboxylate have also been explored in preclinical studies. These studies have shown that certain modifications to the molecular structure can enhance binding affinity and reduce toxicity. Such findings are crucial for optimizing drug candidates before they enter clinical trials. The ability to fine-tune the properties of this compound through structural modifications offers a promising avenue for developing next-generation pharmaceuticals.

In addition to its applications in drug development, tert-butyl (2S)-2-[(1S)-1,2-dihydroxyethyl]morpholine-4-carboxylate has potential uses in catalysis and material science. Its unique structural features make it an excellent candidate for designing novel catalysts that can facilitate asymmetric reactions under mild conditions. Such catalysts are highly valued in industrial processes where high selectivity and efficiency are required.

The synthesis of tert-butyl (2S)-2-[(1S)-1,2-dihydroxyethyl]morpholine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to achieve high yields and purity levels. These techniques include chiral resolution methods and enantioselective catalysis, which are essential for producing enantiomerically pure compounds.

The future prospects of tert-butyl (2S)-2-[(1S)-1,2-dihydroxyethyl]morpholine-4-carboxylate in research and development remain promising. Ongoing studies aim to uncover new applications for this compound and its derivatives across various fields. As our understanding of molecular interactions continues to evolve, so too will the ways in which this compound can be utilized to address complex scientific challenges.